Cas no 22441-51-6 (Thymine; N1-(2-Hydroxyethyl))

• Product Name: Thymine; N1-(2-Hydroxyethyl)
• CAS No: 22441-51-6
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 2936535
• PubChem ID: 566009
• Update Time: 2025-06-09

Thymine; N1-(2-Hydroxyethyl) Chemical and Physical Properties

Names and Identifiers

• SCHEMBL23453029
• SHHSQYIHGYWCGS-UHFFFAOYSA-N
• TS-10231
• CS-0246111
• 1-(2-Hydroxyethyl)thymine
• 1-(2-Hydroxyethyl)-5-methyl-2,4(1H,3H)-pyrimidinedione #
• EN300-3175115
• 1-(2-hydroxyethyl)-5-methylpyrimidine-2,4(1h,3h)-dione
• 1-(2-Hydroxyethyl)-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 22441-51-6
• AKOS013267517
• 2,4(1H,3H)-Pyrimidinedione, 1-(2-hydroxyethyl)-5-methyl-
• 865-134-1
• Thymine; N1-(2-Hydroxyethyl)

• Inchi： 1S/C7H10N2O3/c1-5-4-9(2-3-10)7(12)8-6(5)11/h4,10H,2-3H2,1H3,(H,8,11,12)
• InChI Key： SHHSQYIHGYWCGS-UHFFFAOYSA-N
• SMILES： OCCN1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 170.06914219g/mol
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on Thymine; N1-(2-Hydroxyethyl)

Thymine; N1-(2-Hydroxyethyl): A Comprehensive Overview of Its Chemical Properties and Recent Applications

Thymine, a fundamental component of DNA and RNA, has garnered significant attention in the field of chemobiology due to its structural simplicity and biological relevance. The compound with the CAS number 22441-51-6, specifically N1-(2-Hydroxyethyl)thymine, represents a derivative that has been explored for its potential in various biochemical and pharmaceutical applications. This introduction delves into the chemical properties, synthesis methods, and recent research findings associated with this compound.

The molecular structure of N1-(2-Hydroxyethyl)thymine consists of a thymine base attached to a 2-hydroxyethyl group at the N1 position. This modification introduces a hydrophilic moiety, enhancing the compound's solubility in aqueous solutions, which is a critical factor for its use in biological systems. The hydroxyl group at the 2-position allows for further functionalization, making it a versatile scaffold for drug design and development.

In terms of synthesis, N1-(2-Hydroxyethyl)thymine can be prepared through nucleophilic substitution reactions where the N1 hydrogen of thymine is replaced by a 2-hydroxyethyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

Recent studies have highlighted the potential of N1-(2-Hydroxyethyl)thymine in modulating DNA repair mechanisms. Research indicates that this derivative can interact with DNA polymerases and repair enzymes, potentially enhancing the efficiency of DNA synthesis and repair processes. This property is particularly relevant in the context of cancer therapy, where maintaining genomic integrity is crucial.

Moreover, N1-(2-Hydroxyethyl)thymine has been investigated for its role in anti-inflammatory and antioxidant applications. Studies suggest that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular environments. These effects make it a promising candidate for developing novel therapeutic agents targeting chronic inflammatory diseases and neurodegenerative disorders.

The compound's ability to cross the blood-brain barrier has also been explored, opening up possibilities for treating central nervous system disorders. Preclinical studies have shown that N1-(2-Hydroxyethyl)thymine can penetrate this barrier and exert its effects within neural tissues. This characteristic is particularly significant for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its biological applications, N1-(2-Hydroxyethyl)thymine has been utilized in biochemical research as a probe molecule to study nucleic acid interactions. Its modified structure allows researchers to investigate how changes in nucleobase chemistry affect DNA stability and function. Such insights are invaluable for understanding the fundamental mechanisms of genetic information storage and transmission.

The pharmaceutical industry has also shown interest in N1-(2-Hydroxyethyl)thymine as a lead compound for drug discovery. Its unique structural features provide a basis for designing molecules with enhanced pharmacological properties. By leveraging computational chemistry and high-throughput screening techniques, researchers are identifying derivatives of this compound with improved efficacy and reduced toxicity.

The future prospects of N1-(2-Hydroxyethyl)thymine are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in synthetic chemistry are expected to yield more sophisticated derivatives with tailored properties. Additionally, advancements in biopharmaceutical delivery systems may enhance the compound's bioavailability and therapeutic efficacy.

In conclusion, N1-(2-Hydroxyethyl)thymine (CAS no. 22441-51-6) is a versatile compound with significant potential in chemobiology and pharmaceutical research. Its unique structure, combined with its biological activities, positions it as a valuable tool for developing new treatments across various medical disciplines. As research continues to uncover its full potential, this derivative is poised to play an increasingly important role in modern medicine.